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Compound of Interest

Compound Name: (5R)-BW-4030W92

Cat. No.: B3420437 Get Quote

Activation of the adenosine A1 receptor, a member of the G protein-coupled receptor family,

typically leads to the inhibition of adenylyl cyclase. This, in turn, reduces the intracellular

concentration of cyclic adenosine monophosphate (cAMP).
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Caption: Generalized signaling pathway for Adenosine A1 receptor agonists.

This inhibition of cAMP production leads to various downstream effects, depending on the cell

type. For instance, in the central nervous system, it can lead to neuronal hyperpolarization and
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a decrease in neurotransmitter release. In cardiac tissue, it can result in a decreased heart

rate.

Without specific data for "(5R)-BW-4030W92," a more detailed and quantitative analysis is not

possible. Researchers and professionals interested in this specific compound are encouraged

to consult any internal documentation or contact the originating institution for further

information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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